Cas no 2680842-66-2 (benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate)

• Product Name: benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate
• CAS No: 2680842-66-2
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5635885
• PubChem ID: 165920641
• Update Time: 2025-10-07

benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290535
• benzyl N-[1-hydroxy-2-(4-hydroxyphenyl)propan-2-yl]carbamate
• 2680842-66-2
• benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate

• Inchi： 1S/C17H19NO4/c1-17(12-19,14-7-9-15(20)10-8-14)18-16(21)22-11-13-5-3-2-4-6-13/h2-10,19-20H,11-12H2,1H3,(H,18,21)
• InChI Key： TYSYYGFWXXPSOK-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(=CC=1)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8Ų

Additional information on benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate

Comprehensive Overview of Benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate (CAS No. 2680842-66-2)

The compound Benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate (CAS No. 2680842-66-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxyphenyl group and a carbamate linkage, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its ability to interact with biological targets.

In recent years, the demand for high-purity chemical intermediates like Benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound’s hydroxyl and carbamate functionalities enable it to participate in diverse chemical reactions, such as esterification and amide coupling, which are critical for synthesizing complex molecules. Its CAS No. 2680842-66-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most searched questions related to this compound is: "What are the applications of Benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate in drug discovery?" Studies suggest its utility in designing enzyme inhibitors and receptor modulators, particularly in targeting metabolic pathways. Additionally, its hydrophilic and lipophilic balance makes it suitable for improving drug solubility, a key challenge in pharmaceutical formulations.

Another trending topic is the compound’s role in sustainable chemistry. With growing emphasis on eco-friendly synthesis, researchers are exploring catalytic methods to produce Benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate with minimal waste. Its biodegradable potential aligns with global initiatives to reduce environmental impact, making it a subject of interest in green manufacturing.

From a technical perspective, the compound’s spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in quality control during production. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP). This level of scrutiny is essential for applications in regulated industries such as pharmaceuticals and cosmetics.

In summary, Benzyl N-1-hydroxy-2-(4-hydroxyphenyl)propan-2-ylcarbamate (CAS No. 2680842-66-2) represents a versatile and valuable compound in modern chemistry. Its multifaceted applications, from drug development to sustainable synthesis, underscore its importance in both academic and industrial settings. As research continues, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.